2-Methyl-3-(trifluoromethyl)benzamide
Overview
Description
2-Methyl-3-(trifluoromethyl)benzamide is an organic compound with the molecular formula C9H8F3NO and a molecular weight of 203.16 . It is used as an important intermediate in organic synthesis .
Molecular Structure Analysis
The molecular structure of 2-Methyl-3-(trifluoromethyl)benzamide can be represented by the SMILES stringCc1c(cccc1C(F)(F)F)C(N)=O . The InChI code for this compound is 1S/C9H8F3NO/c1-5-6(8(13)14)3-2-4-7(5)9(10,11)12/h2-4H,1H3,(H2,13,14) .
Scientific Research Applications
Pharmacology
In pharmacology, 2-Methyl-3-(trifluoromethyl)benzamide is explored for its potential to serve as a building block for various pharmacologically active compounds. The trifluoromethyl group is a common feature in many FDA-approved drugs due to its ability to enhance bioavailability and metabolic stability . This compound could be used to synthesize novel benzamide analogues with potential therapeutic applications.
Material Science
The compound’s unique chemical structure makes it a candidate for creating advanced materials. Its incorporation into polymers could lead to materials with improved thermal stability and chemical resistance, which are valuable in high-performance applications .
Chemical Synthesis
2-Methyl-3-(trifluoromethyl)benzamide: can act as an intermediate in the synthesis of complex organic molecules. Its reactivity towards nucleophilic substitution or addition reactions makes it a versatile precursor in the synthesis of various organic compounds .
Environmental Science
Research in environmental science could utilize this compound to study the environmental fate of trifluoromethylated compounds. Understanding its breakdown and interaction with environmental factors is crucial for assessing the ecological impact of related chemicals .
Biochemistry
In biochemistry, the compound’s role could be pivotal in studying enzyme-substrate interactions, especially for enzymes that interact with benzamide or trifluoromethyl moieties. It could help in elucidating the biochemical pathways involving similar structures .
Industrial Uses
Industrially, 2-Methyl-3-(trifluoromethyl)benzamide may find applications in the development of industrial catalysts or as a chemical intermediate in the manufacture of dyes, resins, or other industrial chemicals. Its robustness under various conditions can be advantageous in industrial processes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO/c1-5-6(8(13)14)3-2-4-7(5)9(10,11)12/h2-4H,1H3,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIFNHEQJQVNAQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(F)(F)F)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379593 |
Source
|
| Record name | 2-methyl-3-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-(trifluoromethyl)benzamide | |
CAS RN |
251651-26-0 |
Source
|
| Record name | 2-methyl-3-(trifluoromethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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